Carapanaubine Carapanaubine Carapanaubine is a member of indolizines.
Brand Name: Vulcanchem
CAS No.: 1255-02-3
VCID: VC20959724
InChI: InChI=1S/C23H28N2O6/c1-12-14-10-25-6-5-23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,11-14,20H,5-7,10H2,1-4H3,(H,24,27)/t12-,13-,14-,20-,23+/m0/s1
SMILES: CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC
Molecular Formula: C23H28N2O6
Molecular Weight: 428.5 g/mol

Carapanaubine

CAS No.: 1255-02-3

Cat. No.: VC20959724

Molecular Formula: C23H28N2O6

Molecular Weight: 428.5 g/mol

* For research use only. Not for human or veterinary use.

Carapanaubine - 1255-02-3

Specification

Description Carapanaubine is a member of indolizines.
CAS No. 1255-02-3
Molecular Formula C23H28N2O6
Molecular Weight 428.5 g/mol
IUPAC Name methyl (1S,4aS,5aS,6R,10aS)-5',6'-dimethoxy-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate
Standard InChI InChI=1S/C23H28N2O6/c1-12-14-10-25-6-5-23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,11-14,20H,5-7,10H2,1-4H3,(H,24,27)/t12-,13-,14-,20-,23+/m0/s1
Standard InChI Key QIZNWMMOECVGAP-GHTUMPRVSA-N
Isomeric SMILES C[C@H]1[C@@H]2CN3CC[C@]4([C@@H]3C[C@@H]2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC
SMILES CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC
Canonical SMILES CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=CC(=C(C=C5NC4=O)OC)OC

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